Cas no 1086392-28-0 (Tert-Butyl indolin-3-ylcarbamate)

• Product Name: Tert-Butyl indolin-3-ylcarbamate
• CAS No: 1086392-28-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD11506110
• CID: 3167987
• Update Time: 2025-10-29

Tert-Butyl indolin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl indolin-3-ylcarbamate
• (2,3-Dihydro-1H-indol-3-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(2,3-dihydro-1H-indol-3-yl)carbamate
• 8444AH
• SB30555
• (2,3-Dihydro-1H-indol-3-yl)-carbamic acid t-butyl ester
• Tert-Butyl indolin-3-ylcarbamate

• MDL： MFCD11506110
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-11-8-14-10-7-5-4-6-9(10)11/h4-7,11,14H,8H2,1-3H3,(H,15,16)
• InChI Key： XZLKLTBWOBSTJN-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=CC=2NC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.136827821 g/mol
• Monoisotopic Mass: 234.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4
• Molecular Weight: 234.29

Additional information on Tert-Butyl indolin-3-ylcarbamate

Comprehensive Overview of Tert-Butyl indolin-3-ylcarbamate (CAS No. 1086392-28-0): Properties, Applications, and Industry Insights

Tert-Butyl indolin-3-ylcarbamate (CAS No. 1086392-28-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a carbamate derivative with an indoline scaffold, this molecule serves as a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity, particularly in kinase inhibition and neurotransmitter regulation, aligning with current trends in targeted drug discovery.

The compound's tert-butyl group enhances steric stability, while the carbamate functionality offers reactivity for further derivatization. Researchers are exploring its role in developing next-generation therapeutics for neurological disorders, a hot topic in 2024 as mental health awareness grows globally. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it valuable for precision medicine applications.

In agrochemical innovation, Tert-Butyl indolin-3-ylcarbamate shows promise as a precursor for eco-friendly pesticides, addressing the surge in demand for sustainable crop protection solutions. Its molecular architecture allows selective interaction with pest-specific proteins while minimizing environmental impact—a key consideration in modern agriculture debates about food security and climate resilience.

Synthetic protocols for CAS No. 1086392-28-0 typically involve Pd-catalyzed coupling reactions or microwave-assisted synthesis, reflecting industry shifts toward greener chemistry. The compound's cLogP value (2.8) and hydrogen bond acceptors (3) suggest favorable bioavailability, explaining its popularity in medicinal chemistry optimization projects.

Quality control specifications for this compound emphasize residual solvent levels (<0.1%) and heavy metal content (<10 ppm), meeting stringent regulatory standards for GMP manufacturing. Storage recommendations (-20°C under nitrogen) ensure long-term stability, a frequent concern among researchers purchasing specialty chemicals.

Market analysts note growing interest in indoline-based compounds like this carbamate derivative, driven by pharmaceutical pipelines investigating allosteric modulators and protein degradation technologies. Patent landscapes reveal its incorporation in proteolysis-targeting chimeras (PROTACs), one of the most searched drug discovery approaches in recent years.

From a safety perspective, standard handling procedures for Tert-Butyl indolin-3-ylcarbamate include PPE compliance and fume hood use, with SDS data showing no extreme hazards—an important distinction from controlled substances that frequently appear in chemical literature searches.

The compound's chromatographic behavior (retention time 6.2 min in 60:40 MeCN/H2O) and UV absorption (λmax 278 nm) facilitate analytical method development, a practical consideration for quality assurance teams. These characteristics also enable detection in metabolomic studies, another trending research area.

Supply chain data indicates stable availability of CAS No. 1086392-28-0 from major fine chemical suppliers, with lead times typically under 4 weeks for custom quantities. This reliability supports its increasing adoption in high-throughput screening platforms and combinatorial chemistry libraries.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a building block for fluorescent probes, aligning with the scientific community's focus on imaging agents and diagnostic tools. Its balanced lipophilicity profile makes it particularly interesting for blood-brain barrier penetration studies.

In summary, Tert-Butyl indolin-3-ylcarbamate represents a strategically important chemical entity at the intersection of multiple cutting-edge research fields. Its well-characterized properties and versatile reactivity position it as a valuable asset in addressing contemporary challenges in drug development and sustainable chemistry.